Cas no 2035036-96-3 (ONAXDTCPFXMGSE-VOTSOKGWSA-N)

• Product Name: ONAXDTCPFXMGSE-VOTSOKGWSA-N
• CAS No: 2035036-96-3
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 5554910
• Update Time: 2025-10-28

ONAXDTCPFXMGSE-VOTSOKGWSA-N Chemical and Physical Properties

Names and Identifiers

• ONAXDTCPFXMGSE-VOTSOKGWSA-N

• Inchi： 1S/C16H16N2O2S/c19-15(7-6-13-4-2-1-3-5-13)18-10-8-14(12-18)20-16-17-9-11-21-16/h1-7,9,11,14H,8,10,12H2
• InChI Key： ONAXDTCPFXMGSE-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CS2)C1)(=O)C=CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on ONAXDTCPFXMGSE-VOTSOKGWSA-N

Comprehensive Overview of ONAXDTCPFXMGSE-VOTSOKGWSA-N (CAS No. 2035036-96-3): Properties, Applications, and Industry Insights

The compound ONAXDTCPFXMGSE-VOTSOKGWSA-N (CAS No. 2035036-96-3) has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. As researchers and manufacturers seek innovative solutions for drug discovery, material science, and biotechnology, this compound stands out as a promising candidate. Its molecular fingerprint and stereochemical properties make it particularly valuable for high-throughput screening and targeted synthesis.

One of the most frequently asked questions about ONAXDTCPFXMGSE-VOTSOKGWSA-N revolves around its stability under physiological conditions. Recent studies indicate that this compound exhibits remarkable thermal resilience and pH tolerance, making it suitable for long-term storage and complex formulation processes. These characteristics align perfectly with the growing demand for stable bioactive compounds in the pharmaceutical industry, where shelf-life and compound integrity are critical factors.

From a synthetic chemistry perspective, CAS No. 2035036-96-3 presents interesting challenges and opportunities. Its chiral centers and functional group arrangement have sparked discussions about asymmetric synthesis routes and green chemistry approaches. Many researchers are investigating whether this compound could serve as a building block for more complex molecular architectures, particularly in the development of novel therapeutics and specialty chemicals.

The spectroscopic characterization of ONAXDTCPFXMGSE-VOTSOKGWSA-N has revealed fascinating insights into its electronic structure and intermolecular interactions. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to map its structural features with high precision. These analytical data are crucial for quality control in industrial applications and for understanding the compound's structure-activity relationships in biological systems.

In the context of intellectual property and commercial availability, CAS No. 2035036-96-3 has become a subject of interest for patent analysts and technology scouts. The compound's potential applications in personalized medicine and diagnostic reagents have led to increased market surveillance by pharmaceutical companies. Current discussions focus on whether this molecule could fill specific gaps in targeted drug delivery systems or serve as a molecular probe for certain biological pathways.

Environmental considerations surrounding ONAXDTCPFXMGSE-VOTSOKGWSA-N have also emerged as a hot topic in green chemistry circles. Researchers are evaluating its biodegradation profile and potential eco-toxicity, especially in light of increasing regulatory pressure on chemical sustainability. Preliminary data suggest that this compound may offer advantages over traditional alternatives in terms of environmental footprint, though more comprehensive studies are needed.

The computational chemistry community has shown particular interest in CAS No. 2035036-96-3 as a test case for molecular modeling algorithms. Its complex conformational dynamics present challenges for in silico prediction methods, making it a valuable benchmark for improving quantum chemical calculations and molecular docking simulations. These computational approaches are essential for accelerating drug discovery pipelines and reducing R&D costs.

Looking ahead, the scientific community anticipates several research directions for ONAXDTCPFXMGSE-VOTSOKGWSA-N. These include exploring its potential as a catalyst in organic transformations, investigating its photophysical properties for optoelectronic applications, and examining its interactions with biological membranes. The compound's versatility suggests it may find applications in fields as diverse as agricultural chemistry and nanomaterials engineering.

For laboratories and companies working with CAS No. 2035036-96-3, proper handling protocols and storage conditions remain important considerations. While not classified as hazardous, standard laboratory safety practices should be followed when manipulating this compound. Documentation of its physicochemical properties continues to be refined as more research groups contribute to the collective understanding of this interesting molecule.

The commercial landscape for ONAXDTCPFXMGSE-VOTSOKGWSA-N is evolving rapidly, with several chemical suppliers now offering the compound in various purity grades and packaging formats. This availability has facilitated broader research into its applications while raising questions about supply chain resilience and quality assurance standards across different vendors. As interest grows, we can expect to see more specialized derivatives and analogues entering the market.

In conclusion, ONAXDTCPFXMGSE-VOTSOKGWSA-N (CAS No. 2035036-96-3) represents an exciting area of chemical research with multiple potential applications. Its unique molecular characteristics continue to inspire innovation across scientific disciplines, from medicinal chemistry to materials science. As research progresses, we anticipate new discoveries that will further elucidate this compound's capabilities and expand its practical utility in solving real-world challenges.